(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)(2,3-dimethoxyphenyl)methanone

• IUPAC Name: (2,3-dimethoxyphenyl)-[3-(triazol-2-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H18N4O3/c1-21-13-5-3-4-12(14(13)22-2)15(20)18-9-6-11(10-18)19-16-7-8-17-19/h3-5,7-8,11H,6,9-10H2,1-2H3
• InChI Key: UWHVKVNZHGECET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCC(C2)N3N=CC=N3
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

The compound “(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)(2,3-dimethoxyphenyl)methanone” is a complex organic molecule that contains a 1,2,3-triazole ring, a pyrrolidine ring, and a dimethoxyphenyl group. The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The pyrrolidine ring is a five-membered ring containing four carbon atoms and one nitrogen atom. The dimethoxyphenyl group consists of a phenyl ring (a six-membered ring of carbon atoms) with two methoxy groups attached.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,3-triazole ring and the pyrrolidine ring in separate steps, followed by their connection via a suitable reaction. The dimethoxyphenyl group could be introduced at an appropriate stage depending on the specific synthetic route chosen.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent rings and groups. The 1,2,3-triazole and pyrrolidine rings could adopt various conformations depending on the conditions, and the dimethoxyphenyl group could exhibit different orientations relative to these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The 1,2,3-triazole ring, the pyrrolidine ring, and the dimethoxyphenyl group could each participate in different types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its specific structure. For example, the presence of the dimethoxyphenyl group could influence its solubility in various solvents.

Scientific Research Applications

Antioxidant Activity

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Antibacterial Activity

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Drug Discovery

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Antiviral Activity

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Anticancer Activity

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Industrial Applications

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Mechanism of Action

Target of action

Pyrrolidine and triazole, the core structures in this compound, are widely used in medicinal chemistry to obtain compounds for the treatment of various diseases . The specific targets of this compound would depend on its exact structure and any functional groups present.

Mode of action

The mode of action of a compound depends on its structure and the biological target it interacts with. For instance, the nitrogen atoms of the triazole moiety can actively contribute to binding to the active site of an enzyme .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and physical properties. For instance, the presence of the pyrrolidine ring can influence the pharmacokinetic profile of a compound .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For example, the solvent polarity can affect the degree of rotational freedom of certain groups in a molecule, influencing its reactivity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to avoid potential health risks.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. For example, it could be investigated for its potential use as a pharmaceutical compound, a material in organic electronics, or a ligand in coordination chemistry.